Cas no 6460-81-7 (2-(Phenylformamido)pentanedioic Acid)

• Product Name: 2-(Phenylformamido)pentanedioic Acid
• CAS No: 6460-81-7
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 516159
• Update Time: 2025-04-24

2-(Phenylformamido)pentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• Glutamic acid,N-benzoyl-
• N-Benzoyl-DL-glutamic acid
• 2-benzamidopentanedioic acid
• 2-(Phenylformamido)pentanedioic Acid

• Inchi： 1S/C12H13NO5/c14-10(15)7-6-9(12(17)18)13-11(16)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,16)(H,14,15)(H,17,18)
• InChI Key： LPJXPACOXRZCCP-UHFFFAOYSA-N
• SMILES： OC(CCC(C(=O)O)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 251.07939

Experimental Properties

• PSA: 103.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Phenylformamido)pentanedioic Acid

N-Benzoyl Glutamic Acid (CAS No. 6460-81-7): Properties, Applications, and Market Insights

N-Benzoyl glutamic acid (CAS No. 6460-81-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and biochemical research. This derivative of glutamic acid is characterized by the introduction of a benzoyl group, which enhances its stability and functionality in various applications. With the growing demand for bioactive compounds in the health and wellness sector, N-benzoyl glutamic acid uses have become a focal point for researchers and industry professionals alike.

The molecular structure of N-benzoyl glutamic acid consists of a glutamic acid backbone modified by a benzoyl moiety at the amino group. This modification not only improves its solubility in organic solvents but also increases its potential as an intermediate in peptide synthesis. Recent studies highlight its role in the development of cosmetic peptides, a trending topic in skincare innovations. As consumers increasingly seek anti-aging solutions and skin barrier enhancers, this compound has emerged as a key ingredient in advanced formulations.

In the pharmaceutical industry, 6460-81-7 is utilized as a building block for drug development, particularly in the synthesis of neuroprotective agents and metabolic regulators. Its compatibility with biological systems makes it a valuable candidate for targeted drug delivery systems, a hot topic in precision medicine. Researchers are also exploring its potential in nutraceutical applications, aligning with the global shift toward preventive healthcare and functional foods.

The production and purification of N-benzoyl glutamic acid involve sophisticated techniques such as recrystallization and chromatography, ensuring high purity for sensitive applications. Quality control measures are critical, especially when the compound is intended for cosmeceutical or pharmaceutical-grade use. Manufacturers are increasingly adopting green chemistry principles in its synthesis, responding to the growing demand for sustainable and eco-friendly production methods.

Market analysis indicates a steady growth trajectory for N-benzoyl glutamic acid suppliers, driven by expanding applications in biotechnology and personal care industries. The compound's versatility has positioned it as a sought-after material in research laboratories and industrial settings worldwide. With the rise of bio-based chemicals and clean-label ingredients, this compound is expected to play a pivotal role in future innovations.

From a regulatory perspective, N-benzoyl glutamic acid complies with international safety standards for use in various consumer products. Its non-toxic nature and biodegradability make it an attractive alternative to synthetic additives, particularly in the clean beauty movement. As consumers become more ingredient-conscious, the demand for transparent and science-backed compounds like 6460-81-7 continues to rise.

In conclusion, N-benzoyl glutamic acid (CAS No. 6460-81-7) represents a fascinating intersection of chemistry, biology, and commercial application. Its unique properties and broad utility spectrum make it a compound of enduring interest across multiple industries. As research uncovers new potential uses and manufacturing processes become more refined, this molecule is poised to make significant contributions to scientific advancement and product development in the years to come.